diisopropyl dimer dilinoleate chemical structure and properties
diisopropyl dimer dilinoleate chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
Diisopropyl dimer dilinoleate (CAS No. 103213-20-3) is a complex mixture of diesters formed from the dimerization of linoleic acid and subsequent esterification with isopropyl alcohol.[1][2] It is a high molecular weight ester primarily utilized in the cosmetics and personal care industries as an emollient and skin-conditioning agent.[3] This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and safety data. While its primary applications are in cosmetology, this document aims to provide a thorough resource for researchers and professionals in various scientific disciplines.
Chemical Structure and Identification
Diisopropyl dimer dilinoleate is not a single molecular entity but rather a complex mixture of isomers. The dimerization of linoleic acid, an unsaturated fatty acid, results in a variety of cyclic and acyclic structures. Consequently, the final product is a mixture of these dimerized acids esterified with two isopropyl groups.[1]
Molecular Formula: C42H76O4[4]
Molecular Weight: Approximately 645.06 g/mol [2][4]
CAS Registry Number: 103213-20-3[5]
Synonyms: Dimer acid diisopropyl ester, Fatty acids, C18-unsatd., dimers, hydrogenated, di-iso-Pr esters[2][5]
The general structure involves a C36 dimer acid backbone with two isopropyl ester functionalities.
Physicochemical Properties
Diisopropyl dimer dilinoleate is a clear, colorless to pale yellow, non-oily liquid with a mild, characteristic fatty odor.[1][3] It is highly lipophilic, exhibiting poor solubility in water but good solubility in most organic solvents and oils.[1]
| Property | Value | Reference(s) |
| Appearance | Clear, colorless to pale yellow liquid | [3] |
| Odor | Mild, characteristic fatty odor | [1] |
| Boiling Point | > 200 °C | [1][6] |
| Freezing Point | -11 °C | [1][6] |
| Specific Gravity (@ 25 °C) | 0.965 - 0.975 | [1][6] |
| Solubility | Insoluble in water; Soluble in most organic solvents and oils | [1] |
| Octanol/Water Partition Coefficient (logP) | ~17.7 (estimated) | [1][7] |
Synthesis
The synthesis of diisopropyl dimer dilinoleate is a two-step process: the dimerization of linoleic acid followed by the esterification of the resulting dimer acid with isopropyl alcohol.
Dimerization of Linoleic Acid
The dimerization of unsaturated fatty acids like linoleic acid can be achieved through various methods, including thermal treatment at high temperatures or, more commonly, through catalysis. Catalytic dimerization often employs clays, such as montmorillonite, or Lewis acids.[8] This process results in a mixture of acyclic, monocyclic, and bicyclic C36 dicarboxylic acids.[1]
Esterification of Dimer Acid
The resulting dimer acid is then esterified with isopropyl alcohol. This is a standard acid-catalyzed esterification reaction.
Representative Experimental Protocol: Synthesis of Diisopropyl Dimer Dilinoleate
Objective: To synthesize diisopropyl dimer dilinoleate from dimerized linoleic acid and isopropyl alcohol.
Materials:
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Dimerized linoleic acid (C36 dimer acid)
-
Isopropyl alcohol (excess)
-
Sulfuric acid (catalyst)
-
Toluene (for azeotropic removal of water)
-
Sodium bicarbonate solution (for neutralization)
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Anhydrous magnesium sulfate (B86663) (for drying)
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Rotary evaporator
Procedure:
-
In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine dimerized linoleic acid, a 5 to 10-fold molar excess of isopropyl alcohol, and a catalytic amount of concentrated sulfuric acid (e.g., 1-2% by weight of the dimer acid). Toluene can be added to facilitate the azeotropic removal of water.
-
Heat the reaction mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap.
-
Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the amount of water collected. The reaction is typically complete when no more water is evolved.
-
After the reaction is complete, cool the mixture to room temperature.
-
Transfer the reaction mixture to a separatory funnel and wash it with a saturated sodium bicarbonate solution to neutralize the acidic catalyst. Repeat the washing until the aqueous layer is neutral.
-
Wash the organic layer with brine.
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Dry the organic layer over anhydrous magnesium sulfate.
-
Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to remove the excess isopropyl alcohol and toluene.
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The resulting viscous liquid is diisopropyl dimer dilinoleate. Further purification can be achieved by vacuum distillation if necessary.
Caption: Synthesis workflow for diisopropyl dimer dilinoleate.
Mechanism of Action and Biological Activity
Extensive literature searches reveal that the primary function of diisopropyl dimer dilinoleate is as a skin-conditioning agent and emollient in cosmetic formulations.[3] Its mechanism of action is physical rather than pharmacological. When applied to the skin, it forms a lubricating, occlusive film that slows down transepidermal water loss, thereby increasing skin hydration.[3] This leads to a smoother and softer skin appearance.
There is currently no scientific evidence to suggest that diisopropyl dimer dilinoleate interacts with any specific biological signaling pathways or has a mechanism of action relevant to drug development. Its large molecular size and high lipophilicity make significant systemic absorption and interaction with cellular targets unlikely.[7]
Safety and Toxicology
Diisopropyl dimer dilinoleate has been assessed for safety by the Cosmetic Ingredient Review (CIR) Expert Panel and is considered safe for use in cosmetic products.[1]
| Toxicological Endpoint | Result | Reference(s) |
| Acute Oral Toxicity (Rat LD50) | > 5.0 g/kg | [1] |
| Acute Dermal Toxicity (Rat LD50) | > 5.0 g/kg | [1] |
| Skin Irritation | Not a dermal irritant | [1] |
| Ocular Irritation | Did not produce ocular irritation in animal tests | [7] |
| Comedogenicity | Non-comedogenic | [1] |
| Mutagenicity (Ames Test) | Negative | [7] |
Applications
The primary application of diisopropyl dimer dilinoleate is in the cosmetics and personal care industry. It is found in a wide range of products, including:
-
Lipsticks and lip glosses
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Moisturizers and lotions
-
Foundations
-
Sunscreens
-
Hair care products
Its emollient properties provide a smooth, non-greasy feel and improve the spreadability of formulations.[3]
Conclusion
Diisopropyl dimer dilinoleate is a well-characterized diester with a strong safety profile, making it a valuable ingredient in the cosmetics industry. Its properties are primarily of interest from a materials science and formulation perspective. For researchers in drug development, it is important to note the current lack of evidence for any specific biological activity or interaction with signaling pathways. Future research could explore its potential as a vehicle for topical drug delivery, given its skin-adherent and occlusive properties, but its role as an active pharmacological agent is not supported by the available data.
References
- 1. cir-safety.org [cir-safety.org]
- 2. chemwhat.com [chemwhat.com]
- 3. specialchem.com [specialchem.com]
- 4. Diisopropyl dimer dilinoleate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 5. Page loading... [guidechem.com]
- 6. cir-safety.org [cir-safety.org]
- 7. Final report on the amended safety assessment of diisopropyl dimer dilinoleate, dicetearyl dimer dilinoleate, diisostearyl dimer dilinoleate, dioctyl dimer dilinoleate, dioctyldodecyl dimer dilinoleate, and ditridecyl dimer dilinoleate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. ijacskros.com [ijacskros.com]
